Cas no 69727-40-8 ( )
structure
Product Name:
CAS No:69727-40-8
MF:C5H2Cl2O3
MW:180.973579883575
CID:974105
PubChem ID:234857
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dichloro-2-Furancarboxylic acid
- 3,4-dichlorofuran-2-carboxylic acid
- 2-Furancarboxylic acid,4-dichloro-
- 2-Furoic acid,4-dichloro-
- 3,4-Dichlor-furan-2-carbonsaeure
- 3,4-dichloro-2-furoic acid
- 3,4-dichloro-furan-2-carboxylic acid
- 3,4-dichlorofuroic acid
- 3.4-Dichlor-furan-carbonsaeure-(2)
- AC1L5T45
- AC1Q5UI1
- AG-G-71786
- CTK5D1101
- NSC35579
- SureCN3524564
- FT-0702271
- DTXSID30284098
- 69727-40-8
- NSC208743
- NSC-208743
- SCHEMBL3524564
- NSC-35579
- UIBLWJMAOKDSRF-UHFFFAOYSA-N
- DA-03487
-
-
- Inchi： 1S/C5H2Cl2O3/c6-2-1-10-4(3(2)7)5(8)9/h1H,(H,8,9)
- InChI Key： UIBLWJMAOKDSRF-UHFFFAOYSA-N
- SMILES： ClC1C(=COC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 179.93816
- Monoisotopic Mass: 179.9380993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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